Cas no 588711-40-4 (Benzo[b]thiophene-3-carboxamide, N-(1,4-dihydro-5,6-dimethyl-4-oxo-2-thioxothieno[2,3-d]pyrimidin-3(2H)-yl)- (9CI))

• Product Name: Benzo[b]thiophene-3-carboxamide, N-(1,4-dihydro-5,6-dimethyl-4-oxo-2-thioxothieno[2,3-d]pyrimidin-3(2H)-yl)- (9CI)
• CAS No: 588711-40-4
• MF: C₁₇H₁₃N₃O₂S₃
• MW: 387.499019384384
• CID: 949203
• Update Time: 2024-06-13

Benzo[b]thiophene-3-carboxamide, N-(1,4-dihydro-5,6-dimethyl-4-oxo-2-thioxothieno[2,3-d]pyrimidin-3(2H)-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-carboxamide, N-(1,4-dihydro-5,6-dimethyl-4-oxo-2-thioxothieno[2,3-d]pyrimidin-3(2H)-yl)- (9CI)
• N-(5,6-dimethyl-4-oxo-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-3-yl)-1-benzothiophene-3-carboxamide
• N-(2,3-dimethyl-4-oxo-6-sulfanylidene-5H-thieno[2,3-d]pyrimidin-5-yl)-1-benzothiophene-3-carboxamide
• Benzo[b]thiophene-3-carboxamide, N-(1,4-dihydro-5,6-dimethyl-4-oxo-2-thioxothieno[2,3-d]pyrimidin-3(2H)-yl)-

• Inchi： 1S/C17H13N3O2S3/c1-8-9(2)25-15-13(8)16(22)20(17(23)18-15)19-14(21)11-7-24-12-6-4-3-5-10(11)12/h3-7H,1-2H3,(H,18,23)(H,19,21)
• InChI Key： WBWCFIDYMBDTIB-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(C(NN1C(=S)NC3SC(C)=C(C)C=3C1=O)=O)=CS2

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• pka: 8.58±0.20(Predicted)